Cas no 2994-16-3 (1-Heptafluorobutyryloxydecane)
1-Heptafluorobutyryloxydecane structure
Product Name:1-Heptafluorobutyryloxydecane
CAS No:2994-16-3
MF:C14H21F7O2
MW:354.304169416428
CID:915833
PubChem ID:537021
Update Time:2025-04-19
1-Heptafluorobutyryloxydecane Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptafluorobutyryloxydecane
- decyl 2,2,3,3,4,4,4-heptafluorobutanoate
- 1-Decanol, heptafluorobutyrate
- Decyl heptafluorobutanoate
- Decyl heptafluorobutyrate
- Decyl perfluorobutyrate
- Heptafluorobutyric acid, decyl ester
- FBFAFFNIDITULK-UHFFFAOYSA-N
- Decyl 2,2,3,3,4,4,4-heptafluorobutanoate #
- NS00109138
- DTXSID10336882
- 2994-16-3
-
- Inchi: 1S/C14H21F7O2/c1-2-3-4-5-6-7-8-9-10-23-11(22)12(15,16)13(17,18)14(19,20)21/h2-10H2,1H3
- InChI Key: FBFAFFNIDITULK-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCC)F
Computed Properties
- Exact Mass: 354.14303
- Monoisotopic Mass: 354.14297704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Heptafluorobutyryloxydecane Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2994-16-3 (1-Heptafluorobutyryloxydecane) Related Products
- 336-59-4(Heptafluorobutyric Anhydride)
- 356-24-1(Methyl heptafluorobutyrate)
- 424-40-8(Diethyl hexafluoroglutarate)
- 56554-52-0(methyl perfluorododecanoate)
- 356-27-4(Ethyl Perfluorobutyrate)
- 51502-45-5(Methyl Perfluorononanoate)
- 1559-07-5(n-Butyl Heptafluorobutyrate)
- 376-27-2(Methyl perfluorooctanoate)
- 376-68-1(hexafluorooxane-2,6-dione)
- 3107-98-0(dimethyl octafluoroadipate)
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